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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468 Get Quote

CAS Number: 22428-30-4

This technical guide provides a comprehensive overview of 5,5'-Methylenebis(2-
aminophenol), a versatile aromatic compound with significant applications in materials science

and as a precursor for biologically active molecules. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

properties, synthesis, applications, and derivatization.

Chemical and Physical Properties
5,5'-Methylenebis(2-aminophenol) is an aromatic compound characterized by two 2-

aminophenol units linked by a methylene bridge.[1] This structure, featuring both amino and

hydroxyl functional groups, imparts a high degree of reactivity, making it a valuable monomer

for polymerization and a precursor for various organic syntheses.[1]

Table 1: Physicochemical Properties of 5,5'-Methylenebis(2-aminophenol)
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Property Value Source

CAS Number 22428-30-4 [1][2][3]

Molecular Formula C₁₃H₁₄N₂O₂ [2][3]

Molecular Weight 230.26 g/mol [2][3]

Boiling Point 462.8 °C at 760 mmHg [3]

Appearance White solid [2]

Storage Sealed in a dry place at 2-8°C [4]

Synthesis of 5,5'-Methylenebis(2-aminophenol)
The most common method for synthesizing 5,5'-Methylenebis(2-aminophenol) is through the

condensation reaction of 2-aminophenol with formaldehyde under acidic conditions.[1] This

reaction connects two 2-aminophenol molecules at their 5-positions via a methylene bridge.[1]

Experimental Protocol: Synthesis of 5,5'-Methylenebis(2-
aminophenol)
This protocol is a representative method based on the established synthesis of similar

methylene-bridged phenolic compounds.

Materials:

2-Aminophenol

Formaldehyde (37% aqueous solution)

Hydrochloric acid (concentrated)

Ethanol

Distilled water

Sodium hydroxide solution (10%)
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Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-

aminophenol in ethanol.

Slowly add a stoichiometric amount of formaldehyde solution to the flask while stirring.

Add a catalytic amount of concentrated hydrochloric acid to the mixture.

Heat the reaction mixture to reflux (approximately 80°C) and maintain for several hours.[1]

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the mixture with a 10% sodium hydroxide solution to precipitate the product.

Filter the precipitate, wash thoroughly with distilled water, and dry under vacuum.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

pure 5,5'-Methylenebis(2-aminophenol).

2 x 2-Aminophenol

Formaldehyde (CH₂O)

Acid Catalyst (H⁺)

5,5'-Methylenebis(2-aminophenol)
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Synthesis of 5,5'-Methylenebis(2-aminophenol).

Applications in Polymer Chemistry
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A primary application of 5,5'-Methylenebis(2-aminophenol) is as a monomer for the synthesis

of high-performance, heat-resistant polymers, particularly poly(o-hydroxyamides) (PHAs) and

polybenzoxazoles (PBOs).[1] These polymers exhibit exceptional thermal stability and

mechanical properties, making them suitable for demanding applications in the aerospace and

automotive industries.[1]

Synthesis of Poly(o-hydroxyamides) (PHAs)
PHAs are synthesized through the polycondensation of 5,5'-Methylenebis(2-aminophenol)
with aromatic diacid chlorides, such as isophthaloyl dichloride.[1]

In a nitrogen-purged flask, dissolve 5,5'-Methylenebis(2-aminophenol) in a dry, polar

aprotic solvent like N,N-dimethylacetamide (DMAc).[1]

Cool the solution in an ice bath.

Slowly add an equimolar amount of isophthaloyl dichloride to the stirred solution.

Allow the reaction to proceed at low temperature for several hours, then let it warm to room

temperature and continue stirring overnight.

Precipitate the resulting poly(o-hydroxyamide) by pouring the reaction mixture into a non-

solvent like methanol.

Filter the polymer, wash it thoroughly with methanol and water, and dry it under vacuum.

Synthesis of Polybenzoxazoles (PBOs)
PBOs are typically synthesized in a two-step process. The first step is the formation of a PHA

precursor, as described above. The second step involves the thermal or chemical

cyclodehydration of the PHA.[1]

Cast a film of the synthesized poly(o-hydroxyamide) from a solution in a suitable solvent

(e.g., DMAc).

Place the PHA film in a tube furnace under an inert atmosphere (e.g., nitrogen or argon).
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Heat the film gradually to a high temperature, typically in the range of 300-400°C, and hold

for several hours to effect cyclodehydration.[1]

The removal of water molecules leads to the formation of the rigid benzoxazole ring

structure, converting the PHA into a polybenzoxazole.[1]

5,5'-Methylenebis(2-aminophenol) Aromatic Diacid Chloride

Poly(o-hydroxyamide) (PHA)

Polybenzoxazole (PBO)

 Thermal
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 Polycondensation 
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Two-step synthesis of Polybenzoxazole (PBO).

Derivatization for Biological Applications
While 5,5'-Methylenebis(2-aminophenol) itself is primarily used in materials science, its

derivatives, particularly Schiff bases, have garnered interest for their potential biological

activities. The presence of primary amino groups allows for the facile synthesis of bis-Schiff

bases through condensation with various aldehydes and ketones.

Synthesis of Biologically Active Schiff Bases
Schiff bases derived from 2-aminophenol have been reported to exhibit a range of biological

activities, including antibacterial, antifungal, and antiproliferative properties. The synthesis
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typically involves the condensation of the aminophenol with a suitable aldehyde.

Dissolve 5,5'-Methylenebis(2-aminophenol) in a suitable solvent such as ethanol or

methanol.

Add a twofold molar excess of the desired aldehyde (e.g., a substituted benzaldehyde) to the

solution.

Add a few drops of a catalyst, such as glacial acetic acid.

Reflux the reaction mixture for several hours.

Upon cooling, the Schiff base product will precipitate.

Collect the solid by filtration, wash with cold solvent, and recrystallize to purify.

Antiproliferative Activity
Schiff bases and their metal complexes derived from aminophenols have shown promise as

antiproliferative agents. For instance, various Schiff base metal complexes have been tested

against human tumor cell lines and have demonstrated modulator behavior on cell growth.

5,5'-Methylenebis(2-aminophenol)

2 x Aldehyde/Ketone

Bis-Schiff Base Derivative Potential Biological Activities
(Antiproliferative, Antibacterial, etc.)

 Condensation 
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Derivatization to biologically active compounds.

Spectroscopic Characterization
The structural elucidation of 5,5'-Methylenebis(2-aminophenol) and its derivatives is typically

performed using standard spectroscopic techniques such as Nuclear Magnetic Resonance

(NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.
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Table 2: Expected Spectroscopic Data for 5,5'-Methylenebis(2-aminophenol)

Technique Expected Peaks/Signals

¹H-NMR

Signals corresponding to aromatic protons, the

methylene bridge protons (-CH₂-), amino

protons (-NH₂), and hydroxyl protons (-OH). The

integration of these signals would confirm the

proton count.

¹³C-NMR

Resonances for the aromatic carbons, with

distinct signals for carbons attached to the

amino and hydroxyl groups, as well as the

methylene bridge carbon.

FTIR (cm⁻¹)

- Broad O-H stretching band (around 3300-3500

cm⁻¹)- N-H stretching vibrations (around 3300-

3400 cm⁻¹)- Aromatic C-H stretching (above

3000 cm⁻¹)- C=C aromatic ring stretching

(around 1500-1600 cm⁻¹)- C-N stretching

(around 1250-1350 cm⁻¹)- C-O stretching

(around 1200-1300 cm⁻¹)

Note: The exact peak positions can vary depending on the solvent and concentration.

Safety and Handling
Detailed safety data for 5,5'-Methylenebis(2-aminophenol) is not extensively available.

However, based on the data for the parent compound, 2-aminophenol, it should be handled

with care. It is advisable to wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a

fume hood. Avoid inhalation of dust and contact with skin and eyes.

This technical guide provides a foundational understanding of 5,5'-Methylenebis(2-
aminophenol). Further research and investigation are encouraged to fully explore the potential

of this compound and its derivatives in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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